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Compound of Interest

Compound Name: Methyl (R)-(+)-lactate

Cat. No.: B139472 Get Quote

Introduction

Methyl (R)-(+)-lactate (CAS: 17392-83-5) is a chiral ester derived from the fermentation of

renewable resources like corn.[1] It is a colorless to light yellow liquid characterized by a mild,

fruity odor.[2][3] As a bio-based and biodegradable compound, Methyl (R)-(+)-lactate is

gaining significant traction as a green solvent, aligning with the principles of sustainable

chemistry.[4][5] Its favorable properties, including high solvency power, miscibility with water

and many organic solvents, low toxicity, and ready biodegradability, make it an excellent

alternative to conventional petrochemical-based solvents.[1][6][7] These application notes

provide an overview of its properties, applications in green chemistry, and detailed

experimental protocols for its synthesis and use.

Physicochemical and Safety Profile
Methyl (R)-(+)-lactate possesses a unique combination of physical and chemical properties

that make it a versatile and safe solvent for a variety of applications. It is miscible with water

and most organic liquids.[1][8]

Table 1: Physicochemical Properties of Methyl (R)-(+)-lactate
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Property Value References

Molecular Formula C₄H₈O₃ [9][10][11]

Molecular Weight 104.10 g/mol [11][12][13]

Appearance Colorless to light yellow liquid [2][9]

Boiling Point 144-145 °C [9][10][12]

Density 1.09 g/mL at 25 °C [4][9][10]

Flash Point 49-51 °C (120-124 °F) [6][12]

Refractive Index n20/D 1.413 [4][9][10]

Water Solubility Miscible [1][9][12]

| Optical Activity | [α]21/D +8.4°, neat |[4][9] |

Green Chemistry and Safety Profile Methyl (R)-(+)-lactate is considered a green solvent due

to its favorable environmental, health, and safety characteristics.

Renewable Source: It is derived from lactic acid, which is produced via the fermentation of

carbohydrates.[1]

Biodegradability: It is readily biodegradable, breaking down naturally and minimizing its

ecological footprint.[4][6] This has been confirmed in OECD 301C tests, where it surpasses

90% degradation.[6]

Low Toxicity: It is a non-toxic compound, offering a safer alternative to halogenated solvents

and others like N-methyl-2-pyrrolidone (NMP) and glycol ethers.[6][7]

Low Volatility: Its low vapor pressure reduces the emission of volatile organic compounds

(VOCs) and minimizes risks to workers in enclosed spaces.[6]

Safety: While it is a Class 3 Flammable liquid, its higher flash point compared to solvents like

acetone makes it safer to handle.[6][11] Standard precautions for flammable liquids, such as

working in a well-ventilated area and avoiding ignition sources, are necessary.[8][14]
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Caption: Comparison of Methyl (R)-(+)-lactate with traditional solvents.

Applications in Research and Development
Methyl (R)-(+)-lactate's unique properties make it suitable for a wide range of applications in

both academic research and industrial drug development.

Green Solvent in Chemical Synthesis: It serves as an effective green solvent for various

organic reactions, including esterification, transesterification, and condensation reactions.[6]

Its polarity allows it to dissolve a broad spectrum of reagents and intermediates, while its low

toxicity enhances process safety compared to solvents like toluene.[6]

Chiral Building Block: With high optical purity (often ≥99.0%), it is a valuable chiral

intermediate in the asymmetric synthesis of complex molecules and active pharmaceutical

ingredients (APIs).[2] It is used as a starting material for potent biological agents such as

Neomethymycin and in the stereoselective total synthesis of other complex natural products.

[4][9]

Polymer Synthesis and Recycling: Methyl (R)-(+)-lactate is a key monomer for the

production of poly(lactic acid) (PLA), a leading biodegradable and biocompatible polymer

used in drug delivery, medical implants, and sustainable packaging.[7][13] It is also the

product of PLA chemical recycling, creating a circular lifecycle for the polymer.[15]

Industrial Applications: It is used as a high-purity cleaner in the electronics industry for

removing photoresist residues and fluxes from circuit boards and semiconductors.[6] In

coatings and inks, it acts as a VOC-compliant co-solvent that improves flow and film

formation.[5][6]
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Caption: Sustainable lifecycle of Methyl (R)-(+)-lactate.

Experimental Protocols
Protocol 1: Asymmetric Synthesis of Methyl (R)-(+)-
lactate
This protocol describes the asymmetric hydrogenation of methyl pyruvate to produce Methyl
(R)-(+)-lactate using a rhodium-based chiral catalyst.[16]

Materials:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b139472?utm_src=pdf-body-img
https://www.benchchem.com/product/b139472?utm_src=pdf-body
https://www.benchchem.com/product/b139472?utm_src=pdf-body
https://www.benchchem.com/product/b139472?utm_src=pdf-body
https://www.benchchem.com/product/b139472?utm_src=pdf-body
https://www.benchchem.com/product/b139472?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/methyl-r-lactate.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methyl pyruvate (98%)

Bis(1,5-cyclooctadiene)rhodium(I) trifluoromethanesulfonate ([Rh(cod)₂]OTf)

(R)-N-diphenylphosphino-N-methyl-[(S)-2-(diphenylphosphino)ferrocenyl]ethylamine (Ligand)

Anhydrous Tetrahydrofuran (THF)

Hydrogen gas (high purity)

Argon gas (high purity)

Reaction vessel suitable for hydrogenation (e.g., Parr shaker)

Standard glassware for solution preparation

Procedure:

Substrate Preparation: In the reaction vessel, dissolve methyl pyruvate (51 mg, 0.50 mmol)

in anhydrous THF (3.0 mL).

Degassing: Degas the solution with a gentle stream of argon for 15 minutes to remove

dissolved oxygen.

Catalyst Preparation: In a separate flask, combine bis(1,5-cyclooctadiene)rhodium(I)

trifluoromethanesulfonate (2.3 mg, 5 µmol) and the chiral ligand (3.7 mg, 6 µmol).

Catalyst Activation: Add 2.0 mL of argon-degassed anhydrous THF to the catalyst mixture.

Stir this solution at 25°C under an argon atmosphere for 15 minutes to pre-form the active

catalyst.

Reaction Initiation: Transfer the activated catalyst solution to the methyl pyruvate solution via

cannula.

Hydrogenation: Flush the reaction vessel with hydrogen gas. Pressurize the vessel to 10-20

psig (0.69-1.38 bar) with hydrogen.
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Reaction Monitoring: Stir the reaction mixture vigorously for 8 hours at 25°C. The progress

can be monitored by chiral GC analysis.

Workup and Analysis: Upon completion, vent the hydrogen gas carefully. The product,

methyl (R)-lactate, is in the solution. The conversion and enantiomeric excess (ee) can be

determined by chiral GC analysis, which should show ~90% conversion and ~88% ee.[16]

Protocol 2: Enzymatic Resolution of Racemic Methyl
Lactate
This protocol details the kinetic resolution of a racemic mixture of methyl lactate to isolate the

(R)-enantiomer by selectively hydrolyzing the (S)-enantiomer using an esterase.[9]

Materials:

Racemic (±)-methyl lactate

Purified esterase (e.g., PHE14)

Phosphate buffer (50 mmol/L, pH 7.5)

Ethyl acetate

Micro-centrifuge tubes (e.g., 1.5 mL)

Incubator or water bath set to 37°C

Vortex mixer

Procedure:

Reaction Setup: Prepare a 500 µL total reaction volume in a micro-centrifuge tube.

Add Components: To the tube, add the phosphate buffer, racemic methyl lactate to a final

concentration of 50 mmol/L, and 140 µg of the purified esterase.

Incubation: Tightly cap the tube and place it in an incubator at 37°C for 1 hour. Gentle

agitation may be beneficial.
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Reaction Quenching & Extraction: After 1 hour, stop the reaction by adding an equal volume

(500 µL) of ethyl acetate to the tube.

Phase Separation: Vortex the mixture vigorously for 30 seconds to extract the unreacted

methyl lactate into the organic phase. Centrifuge briefly to separate the aqueous and organic

layers.

Analysis: Carefully collect the upper organic phase (ethyl acetate). This phase contains the

enriched Methyl (R)-(+)-lactate. Analyze the organic phase by chiral GC or HPLC to

determine the enantiomeric excess of the remaining ester. The aqueous phase will contain

the hydrolyzed (S)-lactic acid.

Protocol 1: Asymmetric Synthesis

Reaction Execution
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Click to download full resolution via product page

Caption: Workflow for asymmetric synthesis of Methyl (R)-(+)-lactate.

Protocol 3: Chemical Recycling of Poly(lactic acid) to
Methyl Lactate
This protocol describes the catalytic degradation of post-consumer or industrial PLA back to its

monomer, methyl lactate, using a zinc-based catalyst.[15]

Materials:

Poly(lactic acid) (PLA) samples (e.g., pellets, films)

Imino monophenolate Zn(II) complex (catalyst)

Methanol (reagent grade)

Tetrahydrofuran (THF, solvent)

High-pressure reaction vessel (e.g., autoclave) with stirring and temperature control

Standard glassware for solution preparation

Procedure:

Reactor Charging: In the reaction vessel, place the PLA sample (e.g., at a concentration of

0.1 g/mL of THF).

Solvent and Reagent Addition: Add THF as the solvent and an excess of methanol, which

acts as the protic source for transesterification.

Catalyst Addition: Add the Zn(II) catalyst. The catalyst loading can be varied (e.g., 4-16 wt%

relative to PLA) to study its effect on reaction rate.[15]

Reaction Conditions: Seal the reactor and heat the mixture to the desired temperature (e.g.,

100-130°C) with vigorous stirring.[15]
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Reaction Monitoring: The reaction can be monitored by taking aliquots at different time

intervals (if the reactor setup allows) and analyzing them by ¹H NMR or GC-MS to determine

the conversion of PLA and the yield of methyl lactate.

Product Isolation: After the reaction is complete (typically high conversion is achieved within

a few hours at elevated temperatures), cool the reactor to room temperature and vent any

pressure. The resulting mixture contains methyl lactate, residual methanol, THF, and the

catalyst.

Purification: The methyl lactate can be purified from the reaction mixture by distillation. The

catalyst may be recovered depending on its properties. The yield and selectivity towards

methyl lactate should be determined.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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